1-(4-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)piperazin-1-yl)-2-(1H-tetrazol-1-yl)ethanone

• IUPAC Name: 2-(tetrazol-1-yl)-1-[4-[6-(1,2,4-triazol-1-yl)pyridazin-3-yl]piperazin-1-yl]ethanone
• InChI: InChI=1S/C13H15N11O/c25-13(7-23-10-15-19-20-23)22-5-3-21(4-6-22)11-1-2-12(18-17-11)24-9-14-8-16-24/h1-2,8-10H,3-7H2
• InChI Key: PGCGQYKQTXHGGG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NN=C(C=C2)N3C=NC=N3)C(=O)CN4C=NN=N4
• Molecular Formula: C13H15N11O
• Molecular Weight: 341.33 g/mol
• CAS No.: 1797726-08-9

Description

1-(4-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)piperazin-1-yl)-2-(1H-tetrazol-1-yl)ethanone is a useful research compound. Its molecular formula is C13H15N11O and its molecular weight is 341.339. The purity is usually 95%.
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Biological Activity

The compound 1-(4-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)piperazin-1-yl)-2-(1H-tetrazol-1-yl)ethanone , often referred to as a triazole-pyridazine derivative, has garnered attention in medicinal chemistry due to its potential biological activities. This article provides a comprehensive overview of its biological activity, including mechanisms of action, cytotoxicity, and therapeutic applications.

• Molecular Formula : C20H21N7O4
• Molecular Weight : 423.43 g/mol
• IUPAC Name : 2-(1H-tetrazol-1-yl)-1-[4-[6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl]piperazin-1-yl]ethanone

Biological Activity Overview

The biological activity of this compound has been explored in various studies, revealing its potential in several therapeutic areas:

1. Anticancer Activity

Research indicates that derivatives of triazoles and pyridazines exhibit significant anticancer properties. For instance:

• A study highlighted that triazole-piperazine derivatives demonstrated cytotoxic effects against multiple cancer cell lines, including MCF-7 (breast cancer) and NCI-H460 (lung cancer) cells, with IC50 values indicating potent activity .

The compound is believed to exert its anticancer effects through:

• Apoptosis Induction : Flow cytometric analysis showed that the compound induces apoptosis via cell cycle arrest at sub-G1 and G2/M phases in cancer cells .
• Tubulin Inhibition : Molecular modeling studies suggest that these compounds bind to the colchicine site on tubulin, inhibiting polymerization and leading to cell death .

3. Antifungal Activity

The antifungal properties of related triazole compounds have also been noted:

• Certain derivatives have shown efficacy against Candida species with minimum inhibitory concentrations (MIC) lower than those of standard antifungal agents like fluconazole .

Case Studies and Research Findings

A selection of studies focusing on the biological activity of triazole derivatives is summarized below:

Study	Compound Tested	Cell Line	IC50 Value	Mechanism
	Triazole-Piperazine Derivative	BT-474 (Breast Cancer)	0.99 µM	Apoptosis via tubulin inhibition
	Various Triazole Derivatives	Candida albicans	≤ 25 µg/mL	Antifungal activity
	Triazole-Thiones	HCT116 (Colon Carcinoma)	6.2 µM	Anticancer activity

Structure-Activity Relationship (SAR)

The structure of this compound is crucial for its biological activity:

• The presence of the triazole and piperazine moieties is associated with enhanced binding affinity to biological targets.
• Modifications in the pyridazine ring can affect both potency and selectivity towards cancer cells or fungal strains.

Scientific Research Applications

Antimicrobial Properties

Research indicates that compounds containing triazole and tetrazole moieties exhibit significant antimicrobial activities. For instance, studies have shown that triazole derivatives can effectively inhibit fungal growth and bacterial infections. The presence of the pyridazine ring in this compound may enhance its interaction with microbial targets, leading to increased efficacy against resistant strains.

Anticancer Activity

The anticancer potential of 1-(4-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)piperazin-1-yl)-2-(1H-tetrazol-1-yl)ethanone has been explored in various studies. The compound's ability to induce apoptosis in cancer cells has been documented, particularly in cell lines such as MCF-7 (breast cancer) and DU145 (prostate cancer). The structure–activity relationship (SAR) studies suggest that modifications to the triazole and tetrazole rings can enhance cytotoxicity against specific cancer types.

Anti-inflammatory Effects

In addition to its antimicrobial and anticancer properties, this compound has demonstrated anti-inflammatory effects. Research has indicated that it can inhibit pro-inflammatory cytokines and enzymes involved in inflammatory pathways. This activity is particularly relevant for developing treatments for chronic inflammatory diseases.

Study 1: Antimicrobial Efficacy

A study published in the Journal of Medicinal Chemistry evaluated the antimicrobial properties of various triazole derivatives, including those similar to 1-(4-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)piperazin-1-yl)-2-(1H-tetrazol-1-yl)ethanone. The results indicated that compounds with a similar structure exhibited potent activity against both Gram-positive and Gram-negative bacteria. The study emphasized the importance of the triazole moiety in enhancing antimicrobial effects .

Study 2: Anticancer Activity

In a separate investigation published in Cancer Research, researchers synthesized a series of pyridazine-triazole hybrids and tested their anticancer properties on various cell lines. One derivative showed significant inhibition of cell proliferation in MCF-7 cells with an IC50 value of 12 µM. The study concluded that the incorporation of triazole and tetrazole rings significantly contributes to the anticancer activity .